![molecular formula C18H20O2 B188558 Phenol, 4-(3,4-dihydro-2,2,4-trimethyl-2H-1-benzopyran-4-yl)- CAS No. 472-41-3](/img/structure/B188558.png)
Phenol, 4-(3,4-dihydro-2,2,4-trimethyl-2H-1-benzopyran-4-yl)-
Overview
Description
Molecular Structure Analysis
The molecular formula of this compound is C18H20O2 . The structure includes a phenol group (a benzene ring with a hydroxyl group) and a 2,2,4-trimethyl-2H-1-benzopyran-4-yl group .Physical And Chemical Properties Analysis
This compound has a molecular weight of 268.3502 . Its density is predicted to be 1.087 g/cm3 . The melting point is 140ºC , and the boiling point is predicted to be 390.7ºC at 760mmHg .Scientific Research Applications
Detection and Estimation in Water Supplies : Phenols, including 4-(3,4-dihydro-2,2,4-trimethyl-2H-1-benzopyran-4-yl)-phenol, react with 4-amino-2,3-dimethyl-1-phenyl-3-pyrazolin-5-one to form specific reaction products. This reaction is used to estimate the concentration of phenol in potable water supplies (Barton et al., 1987).
Antiestrogenic Properties : The compound exhibits potential in the field of estrogen receptor affinity and estrogen agonist-antagonist activities. 2,3-Dihydro-4H-1-benzopyran analogues substituted at position 4 with hydroxy or pyrrolidinoethoxy residues have been synthesized and evaluated for their antiestrogenic properties (Saeed et al., 1990).
Preparation of Phenolic Ortho Esters : Phenolic ortho esters, including derivatives of 4-(3,4-dihydro-2,2,4-trimethyl-2H-1-benzopyran-4-yl)-phenol, have been prepared by the reaction of 2H-1-benzopyran-2-one with specific reagents. These compounds have been used in the Birch reduction process (Collins et al., 1989).
Formation of o-Quinone Methides : This compound is involved in the formation of o-quinone methides, which are important intermediates in organic synthesis. These intermediates can be trapped with electron-rich olefins to afford chroman derivatives (Katritzky & Lan, 1992).
Molecular Docking and Quantum Chemical Calculations : The compound has been studied using molecular docking and quantum chemical calculations to understand its molecular structure, spectroscopic data, and potential biological effects (Viji et al., 2020).
Synthesis of Fine Chemicals via Zeolite Catalysis : This compound has been synthesized via the reaction of phenols and isoprene in the presence of acid faujasite zeolite, highlighting its potential in environmentally friendly strategies in organic synthesis (Bigi et al., 1998).
Study of Oxidation Reactions : The oxidation reactions of analogs of this compound have been studied in aqueous solutions, providing insights into the mechanisms of these reactions and their potential applications in various fields (Thomas & Bielski, 1989).
Properties
IUPAC Name |
4-(2,2,4-trimethyl-3H-chromen-4-yl)phenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20O2/c1-17(2)12-18(3,13-8-10-14(19)11-9-13)15-6-4-5-7-16(15)20-17/h4-11,19H,12H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXYDGGNWZUHESZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(C2=CC=CC=C2O1)(C)C3=CC=C(C=C3)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30883388 | |
Record name | 4-(4'-Hydroxyphenyl)-2,2,4-trimethylchroman | |
Source | EPA DSSTox | |
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Molecular Weight |
268.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
472-41-3 | |
Record name | Chroman I | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=472-41-3 | |
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Record name | 4-(4'-Hydroxyphenyl)-2,2,4-trimethylchroman | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000472413 | |
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Record name | Dianin's compound | |
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Record name | Dianin's compound | |
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Record name | Dianin's compound | |
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Record name | Phenol, 4-(3,4-dihydro-2,2,4-trimethyl-2H-1-benzopyran-4-yl)- | |
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Record name | 4-(4'-Hydroxyphenyl)-2,2,4-trimethylchroman | |
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Record name | p-(3,4-dihydro-2,2,4-trimethyl-2H-1-benzopyran-4-yl)phenol | |
Source | European Chemicals Agency (ECHA) | |
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Record name | 4-(4'-HYDROXYPHENYL)-2,2,4-TRIMETHYLCHROMAN | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the molecular formula and weight of Dianin's compound?
A1: The molecular formula of Dianin's compound is C18H20O2, and its molecular weight is 268.35 g/mol.
Q2: What is unique about the crystal structure of Dianin's compound?
A: Dianin's compound forms a distinctive trigonal crystal structure. This structure creates hour-glass-shaped cavities that can encapsulate guest molecules, leading to the formation of clathrate inclusion complexes. [] These cavities remain largely unchanged even when guest molecules are present. []
Q3: Does the inclusion of guest molecules affect the thermal expansion of Dianin's compound clathrates?
A: Yes, the type of guest molecule present influences the thermal expansion of Dianin's compound clathrates. This effect is attributed to the specific host-guest interactions within the clathrate structure. []
Q4: How does Dianin's compound interact with guest molecules?
A: Dianin's compound forms inclusion complexes primarily through weak van der Waals forces and hydrogen bonding. The size and shape of the guest molecule play a significant role in determining whether it can be included within the host cavity and the stability of the resulting clathrate. [, , ]
Q5: Is Dianin's compound selective towards specific guest molecules?
A: Yes, Dianin's compound exhibits selectivity in its clathrate formation. For example, it shows a marked selectivity for hydrocarbons in the C5-C10 range. [] This selectivity is influenced by factors such as the guest molecule's shape, size, and the rate of host crystallization. [, , ]
Q6: Can Dianin's compound form clathrates with a variety of guest molecules?
A: Dianin's compound forms clathrates with a diverse range of guest molecules, including alcohols, carboxylic acids, chloroform, carbon tetrachloride, and various hydrocarbons. [, , , , ] The stoichiometry of the clathrate (host:guest ratio) can vary depending on the specific guest molecule involved. [, ]
Q7: How does the presence of a guest molecule affect the hydrogen bond network in Dianin's compound clathrates?
A: Molecular dynamics simulations reveal that guest molecules can participate in the hydrogen bond network of Dianin's compound clathrates. For instance, in the ethanol clathrate, the ethanol molecule can facilitate the reorientation of the host's hydrogen bond network, lowering the energy barrier for this process. [, ]
Q8: Can the cavity shape of Dianin's compound be modified?
A: Yes, researchers have successfully synthesized analogues of Dianin's compound with modifications to the basic structure, resulting in altered cavity shapes. These modifications influence the inclusion behavior and selectivity of the host molecule. [, , , ]
Q9: What are some potential applications of Dianin's compound and its clathrates?
A9: Due to its ability to selectively encapsulate guest molecules, Dianin's compound has potential applications in various fields, including:
- Separation technology: Selective inclusion can be used to separate mixtures of hydrocarbons or other compounds. []
- Catalysis: The confined environment within the clathrate cavity can modify the reactivity of guest molecules, offering potential for catalysis. [, ]
- Drug delivery: Clathrates could potentially be used for controlled release or targeted delivery of pharmaceuticals. []
Q10: What are some limitations of Dianin's compound that need to be addressed for its wider application?
A10:
Q11: How has computational chemistry been used to study Dianin's compound and its clathrates?
A: Computational methods such as molecular mechanics (MM) and molecular dynamics (MD) simulations have provided valuable insights into the structure, dynamics, and guest-host interactions in Dianin's compound clathrates. [, , ] These techniques help researchers understand guest molecule orientation, mobility within the cavity, and the effect of guest inclusion on the host framework.
Q12: What spectroscopic techniques are commonly used to characterize Dianin's compound and its clathrates?
A12: Several spectroscopic techniques are valuable for studying Dianin's compound and its clathrates:
- Solid-state NMR: Provides information about the structure and dynamics of both the host and guest molecules within the clathrate. 13C, 2H, and 129Xe NMR have been used to study various aspects of these systems. [, , , , ]
- Infrared (IR) and Raman spectroscopy: Offer insights into the vibrational modes of the host and guest molecules and can reveal information about hydrogen bonding interactions. []
- Electron paramagnetic resonance (EPR): Useful for studying systems with unpaired electrons, such as clathrates containing nitroxide radicals. EPR can provide information about guest molecule orientation and mobility within the clathrate cavity. []
Q13: How is the chirality of Dianin's compound relevant to its clathrate formation?
A: Dianin's compound possesses chiral centers and can exist as different enantiomers. Research has shown that the use of resolved enantiomers, either solely or in quasiracemic mixtures, can influence the guest inclusion properties and lead to unique clathrate structures with distinct properties. [, , ]
Q14: How does the concept of "nodal equivalence" apply to Dianin's compound and other clathrate formers?
A: Nodal equivalence refers to the similar roles that (O–H)6 hydrogen-bonded rings and aromatic rings can play in forming supramolecular assemblies. Dianin's compound, β-hydroquinone, and endo-4,endo-8-dimethylbicyclo[3.3.1]nonane-endo-2,endo-6-diol all utilize (O–H)6 rings to create clathrate structures, highlighting the significance of this motif in supramolecular chemistry. []
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